N-(2-ethoxyphenyl)-2-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]benzamide
• InChI: InChI=1S/C23H18FN3O3/c1-2-29-20-14-8-7-13-19(20)25-22(28)15-9-3-4-10-16(15)23-26-21(27-30-23)17-11-5-6-12-18(17)24/h3-14H,2H2,1H3,(H,25,28)
• InChI Key: FHZUZRYRLOTYHO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC=CC=C2C3=NC(=NO3)C4=CC=CC=C4F
• Molecular Formula: C23H18FN3O3
• Molecular Weight: 403.4 g/mol

Description

N-(2-ethoxyphenyl)-2-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzamide (EFB) is a small molecule compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. EFB has been synthesized using various methods and has shown promising results in scientific research studies.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-2-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzamide is not fully understood. However, it has been suggested that N-(2-ethoxyphenyl)-2-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzamide may act by inhibiting specific enzymes and pathways involved in cancer cell growth, inflammation, and microbial growth.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-2-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the expression of specific genes involved in cancer cell growth and inflammation. N-(2-ethoxyphenyl)-2-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzamide has also been shown to reduce the production of reactive oxygen species, which are involved in various disease processes. Additionally, N-(2-ethoxyphenyl)-2-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzamide has been found to induce autophagy, a cellular process that helps to maintain cellular homeostasis.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-2-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzamide has several advantages for lab experiments. It is a small molecule compound that can easily penetrate cell membranes and reach intracellular targets. N-(2-ethoxyphenyl)-2-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzamide has also been shown to have low toxicity in animal studies. However, N-(2-ethoxyphenyl)-2-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzamide has some limitations in lab experiments, including its solubility in aqueous solutions and its stability in certain conditions.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-2-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzamide. One direction is to further investigate the mechanism of action of N-(2-ethoxyphenyl)-2-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzamide and identify specific targets for its therapeutic effects. Another direction is to optimize the synthesis of N-(2-ethoxyphenyl)-2-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzamide to improve its solubility and stability. Additionally, future research could focus on the development of N-(2-ethoxyphenyl)-2-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzamide derivatives with improved efficacy and reduced toxicity.

Synthesis Methods

N-(2-ethoxyphenyl)-2-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzamide can be synthesized using a variety of methods, including the reaction of 2-ethoxyaniline with 2-fluorobenzoyl chloride in the presence of triethylamine, followed by cyclization with hydrazine hydrate and oxidation with hydrogen peroxide. Another method involves the reaction of 2-ethoxyaniline with 2-fluorobenzoyl isothiocyanate in the presence of triethylamine, followed by cyclization with hydrazine hydrate and oxidation with potassium permanganate.

Scientific Research Applications

N-(2-ethoxyphenyl)-2-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzamide has been shown to have potential therapeutic applications in various scientific research studies. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. N-(2-ethoxyphenyl)-2-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzamide has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. N-(2-ethoxyphenyl)-2-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)benzamide has also exhibited anti-microbial activity against various types of bacteria and fungi.